2-Butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine
Overview
Description
2-Butoxy-8-methoxy-9-(tetrahydro-2H-pyran-2-yl)-9H-purin-6-amine is a useful research compound. Its molecular formula is C15H23N5O3 and its molecular weight is 321.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
- Synthetic studies focusing on 2-substituted N-methoxy-9-methyl-9H-purin-6-amines, which include compounds similar to the one , have been conducted to understand their synthesis, tautomerism, and alkylation properties. These studies provide insights into the varying amino/imino tautomer ratios and the identification of tautomers through NMR methods (Roggen & Gundersen, 2008).
Biological and Antimicrobial Activity
- Research into similar compounds has explored their potential in antimicrobial and anticoccidial activities. For example, certain derivatives have shown significant activity as coccidiostats, offering protection against Eimeria tenella in chickens (Georgiadis, 1976).
- Another study highlighted the antimycobacterial and antiprotozoal activity of 2-substituted agelasine analogs. These compounds also demonstrated potential activity against several cancer cell lines, suggesting their application in cancer research (Roggen et al., 2011).
Chemical Properties and Reactions
- Investigations into the chemical reactions and properties of related compounds have been conducted. This includes the study of thermal conversion processes and the effects of various substituents on chemical reactivity (Matsui, Matsushita, & Nakayama, 1992).
- Further research has been done on the synthesis of dicarboxylic acid amides and diamides based on derivatives of tetrahydro-2H-pyran compounds, which can contribute to the understanding of the compound (Aghekyan et al., 2018).
Potential Pharmaceutical Applications
- Some studies have explored the synthesis of compounds with potential pharmaceutical applications, such as CCR5 antagonists, which are crucial in the treatment of conditions like HIV/AIDS. These studies provide a framework for understanding the synthesis and potential application of similar compounds (Ikemoto et al., 2005).
Properties
IUPAC Name |
2-butoxy-8-methoxy-9-(oxan-2-yl)purin-6-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N5O3/c1-3-4-8-23-14-18-12(16)11-13(19-14)20(15(17-11)21-2)10-7-5-6-9-22-10/h10H,3-9H2,1-2H3,(H2,16,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PREBKSFTAAUDLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=NC(=C2C(=N1)N(C(=N2)OC)C3CCCCO3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.